3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid

• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol
• IUPAC Name: 3-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H4ClN3O2/c8-5-4(6(12)13)10-7-9-2-1-3-11(5)7/h1-3H,(H,12,13)
• InChI Key: VXNQBMYQKKPGQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2N=C1)C(=O)O)Cl

Description

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a fused imidazole-pyrimidine ring system with a chlorine substituent at the 3-position and a carboxylic acid group at the 2-position. Its molecular formula is C₇H₄ClN₃O₂, with a molecular weight of 197.58 (CAS: 1431968-17-0, purity ≥95%) . The compound is synthesized via cyclocondensation of 1,1,3-trichloroacetone with 2-aminopyrimidine, followed by oxidation and hydrolysis steps . The chlorine atom and carboxylic acid group confer distinct electronic and steric properties, making it a versatile intermediate for drug discovery, particularly in antibacterial and antiviral research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyrimidine with chloroacetic acid in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which undergoes cyclization to yield the desired product. The reaction conditions often include heating the reaction mixture under reflux and using solvents such as ethanol or acetic acid .

Industrial Production Methods

Industrial production of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, and may include additional purification steps such as recrystallization or chromatography. The choice of solvents, catalysts, and reaction conditions can be tailored to achieve the desired efficiency and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 3-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Cyclization Reactions: The compound can participate in further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Such as amines, thiols, and alcohols for substitution reactions.

Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate for oxidation reactions.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amino-substituted derivatives, while oxidation reactions can produce oxidized forms of the compound .

Scientific Research Applications

3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid has a wide range of scientific research applications, including:

Medicinal Chemistry: It is used as a scaffold for the development of new drugs, particularly for its potential anti-tuberculosis activity.

Biological Studies: The compound is studied for its interactions with biological targets, such as enzymes and receptors, to understand its mechanism of action and potential therapeutic effects.

Chemical Synthesis: It serves as a building block for the synthesis of more complex heterocyclic compounds with potential biological activities.

Material Science: The compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 3-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. For example, in the context of anti-tuberculosis activity, the compound may inhibit key enzymes involved in the survival and replication of Mycobacterium tuberculosis . The exact molecular pathways and targets involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

Ring System Variations: Replacement of pyrimidine with pyridine (e.g., 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid) reduces nitrogen content, altering electron distribution and hydrogen-bonding capacity .

Substituent Position Effects :

• Chlorine at position 3 (imidazo[1,2-a]pyrimidine) vs. position 6 (imidazo[1,2-a]pyridine) influences steric hindrance and electrophilic reactivity. For example, 3-chloro derivatives are more reactive in nucleophilic substitutions due to proximity to the imidazole nitrogen .
• Carboxylic acid placement (2 vs. 3 or 6) affects intermolecular interactions. 2-Carboxylic acid derivatives exhibit stronger hydrogen bonding in biological targets .

Trifluoromethyl or aryl hydrazone derivatives (e.g., compounds 8a–k in ) show improved antibacterial activity (80–92% yield in synthesis) due to enhanced electron-withdrawing effects .

Key Observations :

• The Dimroth rearrangement is critical in imidazo[1,2-a]pyrimidine chemistry. For example, hydrolysis of ethyl 6-arylimidazo[1,2-a]pyrimidine-2-carboxylates under basic conditions leads to isomerization from 2-carboxylic acid to 3-carboxylic acid derivatives, altering bioactivity .
• Pyridopyrrolopyrimidines avoid rearrangement due to steric constraints from the fused pyrrole ring, ensuring structural fidelity during synthesis .

Key Observations :

• Hydrazone Derivatives : The presence of a hydrazone linker in 3-chloroimidazo[1,2-a]pyrimidine-2-carbohydrazides enhances antibacterial potency by facilitating chelation with bacterial metalloenzymes .
• Biofilm Disruption : Pyridopyrrolopyrimidine carboxamides (e.g., 6g) outperform simpler imidazo-pyrimidines in biofilm inhibition, likely due to extended π-systems interacting with bacterial polysaccharide matrices .